Cas no 62644-23-9 (Thiourea, N-(3-bromophenyl)-N'-ethyl-)

• Product Name: Thiourea, N-(3-bromophenyl)-N'-ethyl-
• CAS No: 62644-23-9
• MF: C₉H₁₁BrN₂S
• MW: 259.166039705276
• CID: 436649
• PubChem ID: 12273784
• Update Time: 2025-04-19

Thiourea, N-(3-bromophenyl)-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3-bromophenyl)-N'-ethyl-
• 1-(3-bromophenyl)-3-ethylthiourea
• DTXSID00483556
• 62644-23-9
• AKOS003553930

• Inchi： 1S/C9H11BrN2S/c1-2-11-9(13)12-8-5-3-4-7(10)6-8/h3-6H,2H2,1H3,(H2,11,12,13)
• InChI Key： RVLSQEKYVPNECH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(NCC)=S

Computed Properties

• Exact Mass: 257.98273
• Monoisotopic Mass: 257.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06